Cas no 1183493-15-3 (2-(4-Isopropoxy-benzyl)-2h-pyrazol-3-ylamine)

• Product Name: 2-(4-Isopropoxy-benzyl)-2h-pyrazol-3-ylamine
• CAS No: 1183493-15-3
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• CID: 2150845
• Update Time: 2023-08-05

2-(4-Isopropoxy-benzyl)-2h-pyrazol-3-ylamine Chemical and Physical Properties

Names and Identifiers

• 2-(4-isopropoxy-benzyl)-2H-pyrazol-3-ylamine
• 2-(4-Isopropoxy-benzyl)-2h-pyrazol-3-ylamine

• Inchi： 1S/C13H17N3O/c1-10(2)17-12-5-3-11(4-6-12)9-16-13(14)7-8-15-16/h3-8,10H,9,14H2,1-2H3
• InChI Key： XJDXTMFGDHKEGA-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)CN1C(=CC=N1)N)C(C)C

Computed Properties

• Exact Mass: 231.137
• Monoisotopic Mass: 231.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1